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Compound of Interest

Compound Name: C.I. Direct Red 16, disodium salt

CAS No.: 6227-02-7

Cat. No.: B1265837

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
C.I. Direct Red 16, a diazo anionic dye, is recognized for its applications in the textile and

paper industries. Its chemical structure, characterized by two azo groups (–N=N–) connecting

aromatic rings, is the primary determinant of its color and chemical properties. This guide aims

to provide a comprehensive overview of the known photophysical properties of C.I. Direct Red

16, alongside the experimental methodologies typically employed for their characterization.

However, it is crucial to note at the outset that detailed, quantitative photophysical data and

specific biological applications for this particular dye are sparsely documented in publicly

accessible scientific literature.

Chemical and Physical Properties
A foundational understanding of a dye's properties begins with its chemical identity and basic

physical characteristics.
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Property Value

C.I. Name Direct Red 16

C.I. Number 27680

CAS Number 6227-02-7

Synonyms
Direct Red 6B, Direct Fast Red 6B, Direct

Bordeaux 6B, Pergasol Bordeaux 6B

Molecular Formula C₂₆H₁₇N₅Na₂O₈S₂

Molecular Weight 637.55 g/mol

Chemical Class Diazo Dye

Appearance Red powder

Solubility Soluble in water

Photophysical Properties of Azo Dyes: A General
Overview
The photophysical behavior of azo dyes like C.I. Direct Red 16 is governed by the electronic

transitions within their extended π-conjugated systems. The azo groups act as the primary

chromophore, responsible for the absorption of light in the visible region of the electromagnetic

spectrum.

Absorption of Light: The absorption of a photon promotes an electron from a lower energy

molecular orbital (typically a π orbital) to a higher energy orbital (typically a π* anti-bonding

orbital). The energy difference between these orbitals dictates the wavelength of maximum

absorption (λmax). The environment of the dye, including solvent polarity and pH, can

significantly influence the λmax by stabilizing or destabilizing the ground and excited states to

different extents.

Fluorescence Emission: Following excitation, the molecule relaxes to the lowest vibrational

level of the first excited singlet state (S₁). From here, it can return to the ground state (S₀) via

several pathways. One such pathway is fluorescence, the emission of a photon. The emitted

photon is of lower energy (longer wavelength) than the absorbed photon, a phenomenon
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known as the Stokes shift. The efficiency of this process is quantified by the fluorescence

quantum yield (Φf), which is the ratio of the number of photons emitted to the number of

photons absorbed. The fluorescence lifetime (τf) is the average time the molecule spends in the

excited state before returning to the ground state.

Quantitative Photophysical Data for C.I. Direct Red
16
Despite extensive searches of scientific databases and literature, specific quantitative

photophysical data for C.I. Direct Red 16 remains elusive. The following table is presented as a

template for the type of data that would be essential for a complete photophysical profile, but

the values are currently unavailable.

Parameter Value
Conditions (e.g., Solvent,
Temperature)

Absorption Maximum (λabs) Not Available

Molar Absorptivity (ε) Not Available

Emission Maximum (λem) Not Available

Stokes Shift Not Available

Fluorescence Quantum Yield

(Φf)
Not Available

Fluorescence Lifetime (τf) Not Available

Experimental Protocols for Photophysical
Characterization
The determination of the photophysical parameters listed above involves a suite of

spectroscopic techniques. The following are detailed methodologies for the key experiments

that would be conducted to characterize C.I. Direct Red 16.

UV-Visible Absorption Spectroscopy
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Objective: To determine the wavelength of maximum absorption (λabs) and the molar

absorptivity (ε).

Methodology:

Preparation of Stock Solution: A stock solution of C.I. Direct Red 16 of a known

concentration (e.g., 1 mM) is prepared by accurately weighing the dye powder and dissolving

it in a suitable solvent (e.g., deionized water, ethanol, or dimethyl sulfoxide).

Preparation of Working Solutions: A series of dilutions are made from the stock solution to

obtain concentrations that will yield absorbance values in the linear range of the

spectrophotometer (typically 0.1 to 1.0).

Spectrophotometer Setup: A dual-beam UV-Visible spectrophotometer is calibrated using the

pure solvent as a blank.

Data Acquisition: The absorption spectra of the working solutions are recorded over a

relevant wavelength range (e.g., 200-800 nm).

Data Analysis: The wavelength of maximum absorbance (λabs) is identified from the spectra.

The molar absorptivity (ε) is calculated using the Beer-Lambert law (A = εcl), where A is the

absorbance at λabs, c is the molar concentration, and l is the path length of the cuvette

(typically 1 cm).

Fluorescence Spectroscopy
Objective: To determine the excitation and emission spectra, and the fluorescence quantum

yield (Φf).

Methodology:

Sample Preparation: A dilute solution of C.I. Direct Red 16 is prepared in the desired solvent,

with an absorbance at the excitation wavelength of less than 0.1 to avoid inner filter effects.

Spectrofluorometer Setup: A spectrofluorometer is used. The excitation and emission

monochromators are calibrated.

Excitation and Emission Spectra:
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To obtain the emission spectrum, the sample is excited at its λabs, and the emitted light is

scanned over a range of longer wavelengths.

To obtain the excitation spectrum, the emission wavelength is fixed at the maximum of the

emission spectrum, and the excitation wavelength is scanned.

Quantum Yield Determination (Relative Method):

A standard fluorescent dye with a known quantum yield (e.g., Rhodamine 6G in ethanol,

Φf = 0.95) is used.

The absorption and fluorescence spectra of both the standard and the C.I. Direct Red 16

sample are recorded under identical experimental conditions (excitation wavelength, slit

widths).

The integrated fluorescence intensities and the absorbance values at the excitation

wavelength are determined for both the sample and the standard.

The quantum yield of the sample (Φf,sample) is calculated using the following equation:

Φf,sample = Φf,std * (Isample / Istd) * (Astd / Asample) * (nsample² / nstd²) where I is the

integrated fluorescence intensity, A is the absorbance at the excitation wavelength, and n

is the refractive index of the solvent.

Time-Resolved Fluorescence Spectroscopy
Objective: To determine the fluorescence lifetime (τf).

Methodology:

Instrumentation: Time-Correlated Single Photon Counting (TCSPC) is the most common

technique. It requires a pulsed light source (e.g., a picosecond laser diode or a Ti:sapphire

laser) and a sensitive, high-speed detector (e.g., a microchannel plate photomultiplier tube).

Sample Preparation: A dilute solution of the dye is prepared as for fluorescence

spectroscopy.

Data Acquisition: The sample is excited with the pulsed laser, and the arrival times of the

emitted photons are recorded relative to the excitation pulse. This process is repeated for a
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large number of photons to build up a histogram of photon arrival times, which represents

the fluorescence decay profile.

Data Analysis: The fluorescence decay curve is fitted to an exponential function (or a sum of

exponentials for more complex systems) to extract the fluorescence lifetime (τf). An

instrument response function (IRF) is measured using a scattering solution to account for the

temporal spread of the excitation pulse and detector response.

Biological Applications and Signaling Pathways
A thorough investigation of the scientific literature did not reveal any studies detailing the use of

C.I. Direct Red 16 in biological research, specifically in the context of cellular imaging, drug

delivery, or the modulation of signaling pathways. Azo dyes, in general, are not commonly

employed as fluorescent probes in live-cell imaging due to potential toxicity and rapid

photobleaching. Their primary applications remain in industrial dyeing processes.

Consequently, the mandatory requirement to create diagrams of signaling pathways involving

C.I. Direct Red 16 cannot be fulfilled, as there is no existing data to support such a

visualization.

Conclusion
While the chemical identity and some basic properties of C.I. Direct Red 16 are established, a

significant gap exists in the scientific literature regarding its detailed photophysical

characteristics. The experimental protocols outlined in this guide provide a roadmap for

researchers wishing to undertake a comprehensive characterization of this dye. The absence

of any reported biological applications, particularly in relation to signaling pathways,

underscores the current limitations in understanding the potential roles of this molecule in a

biological context. Further research is required to elucidate the photophysical properties of C.I.

Direct Red 16 and to explore any potential for its use in biomedical research.

To cite this document: BenchChem. [In-depth Technical Guide: Photophysical Properties of
C.I. Direct Red 16]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265837/docs#in-depth-technical-guide-
photophysical-properties-of-c-i-direct-red-16]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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